N~2~-(4-chlorophenyl)-N~2~-[(3,4-dimethoxyphenyl)sulfonyl]-N~1~-3-pyridinylglycinamide

• IUPAC Name: 2-(4-chloro-N-(3,4-dimethoxyphenyl)sulfonylanilino)-N-pyridin-3-ylacetamide
• InChI: InChI=1S/C21H20ClN3O5S/c1-29-19-10-9-18(12-20(19)30-2)31(27,28)25(17-7-5-15(22)6-8-17)14-21(26)24-16-4-3-11-23-13-16/h3-13H,14H2,1-2H3,(H,24,26)
• InChI Key: FDCKSLZTDHWCDT-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)S(=O)(=O)N(CC(=O)NC2=CN=CC=C2)C3=CC=C(C=C3)Cl)OC
• Molecular Formula: C21H20ClN3O5S
• Molecular Weight: 461.9 g/mol

Description

“N~2~-(4-chlorophenyl)-N~2~-[(3,4-dimethoxyphenyl)sulfonyl]-N~1~-3-pyridinylglycinamide” is a complex organic compound. It contains a pyridine ring, which is a basic heterocyclic ring, and two phenyl rings, one of which is substituted with a chloro group and the other with two methoxy groups. The molecule also contains a sulfonyl group and an amide group.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of these functional groups around the central carbon atom. The presence of the sulfonyl group could potentially introduce some steric hindrance, affecting the overall conformation of the molecule.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present. The amide group might be susceptible to hydrolysis, while the chloro group on the phenyl ring could potentially undergo nucleophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For instance, the presence of the polar sulfonyl and amide groups could enhance its solubility in polar solvents.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use or biological activity. Without specific context or experimental data, it’s difficult to predict the exact mechanism of action.

Future Directions

The future research directions for this compound could include exploring its potential biological activities, optimizing its synthesis, and investigating its reactivity and physical properties.